- Process for the preparation of a gastric acid secretion inhibitor, European Patent Organization, , ,
Cas no 924663-40-1 (Rabeprazole Sulfide N-Oxide)
Rabeprazole Sulfide N-Oxide structure
Product Name:Rabeprazole Sulfide N-Oxide
CAS No:924663-40-1
MF:C18H21N3O3S
MW:359.44264292717
CID:1060872
PubChem ID:16095900
Update Time:2024-12-09
Rabeprazole Sulfide N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Rabeprazole Sulfide N-Oxide
- 2-[[4-(3-methoxypropoxy)-3-methyl-1-oxidopyridin-1-ium-2-yl]methylsulfanyl]-1H-benzimidazole
- Rabeprazole Sulfide
- RABEPRAZOLE SULFIDE N-OXIDE,OFF-WHITE SOLID
- 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]thio]-1H-benzimidazole (ACI)
- 2-[[[3-Methyl-4-(3-methoxypropoxy)-1-oxo-2-pyridinyl]methyl]sulfanyl]-1H-benzimidazole
- CS-0166562
- 2-(((1H-benzo[d]imidazol-2-yl)thio)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide? (Rabeprazole Impurity
- 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]thio]-1H-benzimidazole; Rabeprazole Sulfide N-Oxide
- 924663-40-1
- 2-({[4-(3-Methoxypropoxy)-3-methyl-1-oxo-1lambda~5~-pyridin-2-yl]methyl}sulfanyl)-1H-benzimidazole
- DTXSID30582521
-
- Inchi： 1S/C18H21N3O3S/c1-13-16(21(22)9-8-17(13)24-11-5-10-23-2)12-25-18-19-14-6-3-4-7-15(14)20-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,19,20)
- InChI Key： CGSOUPMFBQXHAH-UHFFFAOYSA-N
- SMILES： [O-][N+]1C(CSC2NC3C(=CC=CC=3)N=2)=C(C)C(OCCCOC)=CC=1
Computed Properties
- Exact Mass: 359.13000
- Monoisotopic Mass: 359.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 97.9Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 152-154°C
- Boiling Point: 637.5±65.0 °C at 760 mmHg
- Flash Point: 339.4±34.3 °C
- PSA: 97.90000
- LogP: 4.00740
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
Rabeprazole Sulfide N-Oxide Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：-20?C Freezer
Rabeprazole Sulfide N-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R070535-2mg |
Rabeprazole Sulfide N-Oxide |
924663-40-1 | 2mg |
$164.00 | 2023-05-17 | ||
| TRC | R070535-5mg |
Rabeprazole Sulfide N-Oxide |
924663-40-1 | 5mg |
$227.00 | 2023-05-17 | ||
| TRC | R070535-10mg |
Rabeprazole Sulfide N-Oxide |
924663-40-1 | 10mg |
$ 431.00 | 2023-09-06 | ||
| TRC | R070535-25mg |
Rabeprazole Sulfide N-Oxide |
924663-40-1 | 25mg |
$ 1024.00 | 2023-09-06 | ||
| TRC | R070535-50mg |
Rabeprazole Sulfide N-Oxide |
924663-40-1 | 50mg |
$ 1748.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476708-5mg |
Rabeprazole Sulfide N-Oxide, |
924663-40-1 | 5mg |
￥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476708-5 mg |
Rabeprazole Sulfide N-Oxide, |
924663-40-1 | 5mg |
￥2,858.00 | 2023-07-11 | ||
| A2B Chem LLC | AH89527-10mg |
Rabeprazole Sulfide N-Oxide |
924663-40-1 | 10mg |
$534.00 | 2024-07-18 | ||
| A2B Chem LLC | AH89527-25mg |
Rabeprazole Sulfide N-Oxide |
924663-40-1 | 25mg |
$1101.00 | 2024-07-18 | ||
| A2B Chem LLC | AH89527-50mg |
Rabeprazole Sulfide N-Oxide |
924663-40-1 | 50mg |
$1794.00 | 2024-07-18 |
Rabeprazole Sulfide N-Oxide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ; rt → 120 °C; 120 °C; 2.5 h, 120 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water
Reference
- Synthesis and structural identification of the related substances of rabeprazole sodium, Zhongguo Yaowu Huaxue Zazhi, 2016, 26(2), 139-141
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ; 1 h, 40 - 50 °C
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- Process for the preparation of 2-[[[4-(3-methoxypropoxy)-3-methylpyridin-2-yl]methyl]thio]-1H-benzimidazole as sodium rabeprazole synthesis intermediate, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 - 18 h, rt
Reference
- Efficient synthesis of N-oxide derivatives: Substituted 2-(2-(pyridyl-N-oxide)methylsulphinyl)benzimidazoles, Synthetic Communications, 2007, 37(17), 2861-2868
Production Method 5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 2 h, rt
Reference
- Synthetic studies connected with the preparation of H+/K+-ATPase inhibitors rabeprazole and lansoprazole, Journal of Heterocyclic Chemistry, 2006, 43(6), 1447-1453
Production Method 6
Reaction Conditions
1.1 Reagents: N,N′-Diisopropylethylenediamine ; 25 °C; 60 min, 25 °C; 5 h, rt
Reference
- Method for preparation of Rabeprazole intermediate impurity 2-{[4-(3-methoxypropoxy)-3-methyl-pyridin-oxide-2-yl]methylthio}-1H-benzimidazole, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Ethanol ; 2 h, 60 °C
Reference
- Process for preparation of 2-[[[3-methyl-4-(3-methoxypropoxy)-1-oxo-2-pyridinyl]methyl]sulfanyl]-1H-benzimidazole, China, , ,
Rabeprazole Sulfide N-Oxide Raw materials
- 1H-1,3-benzodiazole-2-thiol
- 2-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]-4-chloro-3-methyl-1lambda5-pyridin-1-one
- 3-Methoxy-1-propanol
- 2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one
Rabeprazole Sulfide N-Oxide Preparation Products
Rabeprazole Sulfide N-Oxide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
924663-40-1 (Rabeprazole Sulfide N-Oxide) Related Products
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- 163119-30-0(Lansoprazole Sulfide N-Oxide)
- 924663-38-7(Rabeprazole N-Oxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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